Cas no 927802-29-7 (3-Pyrrolidinecarboxylic acid, 4-(4-fluorophenyl)-2-oxo-)

• Product Name: 3-Pyrrolidinecarboxylic acid, 4-(4-fluorophenyl)-2-oxo-
• CAS No: 927802-29-7
• MF: C₁₁H₁₀FNO₃
• MW: 223.200406551361
• MDL: MFCD09055067
• CID: 5270898
• Update Time: 2025-06-09

3-Pyrrolidinecarboxylic acid, 4-(4-fluorophenyl)-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 4-(4-fluorophenyl)-2-oxo-

• MDL： MFCD09055067
• Inchi： 1S/C11H10FNO3/c12-7-3-1-6(2-4-7)8-5-13-10(14)9(8)11(15)16/h1-4,8-9H,5H2,(H,13,14)(H,15,16)
• InChI Key： HKDFOHBPALJVQC-UHFFFAOYSA-N
• SMILES： N1CC(C2=CC=C(F)C=C2)C(C(O)=O)C1=O

Additional information on 3-Pyrrolidinecarboxylic acid, 4-(4-fluorophenyl)-2-oxo-

Comprehensive Overview of 3-Pyrrolidinecarboxylic acid, 4-(4-fluorophenyl)-2-oxo- (CAS No. 927802-29-7)

3-Pyrrolidinecarboxylic acid, 4-(4-fluorophenyl)-2-oxo- (CAS No. 927802-29-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrrolidine backbone and fluorophenyl moiety, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for small molecule inhibitors and protease-targeting therapeutics, aligning with the growing demand for precision medicine.

The structural features of 3-Pyrrolidinecarboxylic acid, 4-(4-fluorophenyl)-2-oxo- make it a versatile intermediate in synthetic chemistry. Its 4-(4-fluorophenyl) group enhances lipophilicity, which is critical for improving membrane permeability in drug candidates—a hot topic in ADME (Absorption, Distribution, Metabolism, Excretion) optimization. Additionally, the 2-oxo functionality offers reactive sites for further derivatization, making it valuable for structure-activity relationship (SAR) studies. These properties are frequently searched by chemists exploring fluorinated heterocycles or scaffold diversification strategies.

In the context of current trends, 927802-29-7 is often discussed alongside AI-driven drug design and fragment-based screening. With the rise of computational tools like molecular docking and quantitative structure-activity relationship (QSAR) models, this compound’s relevance has expanded. Users frequently search for terms such as "fluorophenyl pyrrolidine applications" or "oxo-pyrrolidine synthesis," reflecting its interdisciplinary appeal. Its potential in targeting enzyme modulation also aligns with interest in kinase inhibitors and GPCR ligands.

From a synthetic perspective, CAS No. 927802-29-7 is typically prepared via multi-step organic reactions, including cyclization and fluorophenyl incorporation. Researchers emphasize its purity and stability, as these factors are critical for high-throughput screening (HTS) workflows. The compound’s chiral center at the 4-position further underscores its utility in asymmetric synthesis, a trending area in green chemistry and catalysis.

Beyond pharmaceuticals, 3-Pyrrolidinecarboxylic acid, 4-(4-fluorophenyl)-2-oxo- is explored in material science for designing functionalized polymers. Its fluorinated aromatic system contributes to thermal stability, a sought-after property in high-performance materials. This dual applicability in life sciences and industrial chemistry makes it a compound of broad interest, as evidenced by search queries like "fluorophenyl pyrrolidine material properties".

In summary, 927802-29-7 represents a convergence of medicinal chemistry, computational biology, and advanced materials. Its adaptability to modern research paradigms—such as machine learning-assisted discovery and sustainable synthesis—ensures its continued relevance. For laboratories focusing on lead optimization or novel scaffold design, this compound offers a robust platform for innovation.